Dimethyl-l-arginine

• CAS No.: 30315-93-6
• Product Name: Dimethyl-l-arginine
• Molecular Formula: C8H18N4O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: (2S)-2-amino-5-[[amino(dimethylamino)methylidene]amino]pentanoic acid
• Standard InChI: InChI=1S/C8H18N4O2/c1-12(2)8(10)11-5-3-4-6(9)7(13)14/h6H,3-5,9H2,1-2H3,(H2,10,11)(H,13,14)/t6-/m0/s1
• Standard InChIKey: YDGMGEXADBMOMJ-LURJTMIESA-N
• Isomeric SMILES: CN(C)C(=NCCC[C@@H](C(=O)O)N)N
• SMILES: CN(C)C(=NCCCC(C(=O)O)N)N
• Canonical SMILES: CN(C)C(=NCCCC(C(=O)O)N)N
• Melting Point: 195-197°C
• Physical Description: Solid
• Description: Dimethyl-L-arginine, also known as adma, belongs to the class of organic compounds known as arginine and derivatives. Arginine and derivatives are compounds containing arginine or a derivative thereof resulting from reaction of arginine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Dimethyl-L-arginine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Dimethyl-L-arginine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, dimethyl-L-arginine is primarily located in the cytoplasm and mitochondria. Dimethyl-L-arginine exists in all eukaryotes, ranging from yeast to humans. Dimethyl-L-arginine is a potentially toxic compound.; N(omega),N(omega)-dimethyl-L-arginine is a L-arginine derivative having two methyl groups both attached to the primary amino moiety of the guanidino group. It has a role as an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a non-proteinogenic L-alpha-amino acid, a member of guanidines, a L-arginine derivative and a dimethylarginine. It is a conjugate base of a N(omega),N(omega)-dimethyl-L-argininium(1+).; Asymmetric dimethylarginine (ADMA) is a naturally occurring chemical found in blood plasma. It is a metabolic by-product of continual protein modification processes in the cytoplasm of all human cells which is closely related to L-arginine, a conditionally-essential amino acid. ADMA interferes with L-arginine in the production of nitric oxide, a key chemical to endothelial and hence cardiovascular health.
• Purity: >98%
• Synonyms: asymmetric dimethylarginine; dimethyl-L-arginine; guanidino-N,N-dimethylarginine; N(G),N(G)-dimethylarginine; N(G)-dimethylarginine; N(G1),N(G1)-dimethylarginine; N,N-dimethylarginine
• PubChem Compound: 123831
• Last Modified: Nov 11 2021